![molecular formula C10H14N2O2 B2775374 1-Ethoxy-3-(2-methylphenyl)urea CAS No. 613652-88-3](/img/structure/B2775374.png)
1-Ethoxy-3-(2-methylphenyl)urea
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Overview
Description
Scientific Research Applications
- EMPU’s Role : Scientists have synthesized a set of 1-aroyl-3-[3-chloro-2-methylphenyl] thiourea hybrids, including EMPU. These compounds exhibit potent anti-urease activity, with IC50 values ranging from 0.0019 to 0.0532 μM. Compared to the standard thiourea (IC50 = 4.7455 μM), EMPU shows promising inhibitory effects against jack bean urease .
- Activity : While most of the synthesized ureas did not exhibit significant antimicrobial effects, one compound showed weak activity against Bacillus cereus and Candida spp. .
- FT-IR : A broad band above 3200 cm-1 indicates NH stretching due to intramolecular hydrogen bonding between NH and carbonyl oxygen around 3000 cm-1 .
- Structure-Activity Relationship (SAR) : Researchers explore modifications to optimize potency and selectivity .
Urease Inhibition
Antimicrobial Activity
Chemical Characterization
Pharmaceutical Applications
Computational Studies
Mechanism of Action
Target of Action
Urea derivatives are known to have a wide spectrum of biological activities . They are often used in the synthesis of novel urease inhibitors .
Mode of Action
It is known that urea derivatives can react via an sn2 pathway or an sn1 pathway, depending on the nature of the halides . This interaction with its targets could lead to changes at the molecular level, affecting the function of the target.
Biochemical Pathways
It is known that urea derivatives play a vital role in pharmaceutical chemistry, particularly in the development and discovery of novel urease inhibitors . Urease is an enzyme that plays a crucial role in the nitrogen cycle in organisms.
Pharmacokinetics
The presence of two hydroxyl groups in some urea derivatives is suggested to increase their solubility in water, which is important for compounds used as therapeutic drugs .
Result of Action
It is known that urea derivatives can have a wide spectrum of biological activities . As urease inhibitors, they could potentially disrupt the function of the urease enzyme, leading to changes in the nitrogen cycle within organisms.
properties
IUPAC Name |
1-ethoxy-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-3-14-12-10(13)11-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSKRXKQLNUBMIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCONC(=O)NC1=CC=CC=C1C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-3-(o-tolyl)urea |
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